5-(3,4-Dimethoxyphenyl)-3-methyl-1,3-oxazolidin-2-one
Cat. No. B8708798
M. Wt: 237.25 g/mol
InChI Key: CIOXIFWTLJGCOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][I:20].[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:11]2[CH2:12][NH:13][C:14](=[O:16])[O:15]2)[cH:6][cH:7][c:8]1[O:9][CH3:10].[CH3:21][N:22]([CH3:23])[CH:24]=[O:25].[H-:17].[Na+:18]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([CH:11]2[CH2:12][N:13]([CH3:19])[C:14](=[O:16])[O:15]2)[cH:6][cH:7][c:8]1[O:9][CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(C2CNC(=O)O2)cc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(C2CN(C)C(=O)O2)cc1OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
